Cas no 303151-37-3 (1,2,3-Thiadiazole-4-carboxamide, 5-[(4-chlorophenyl)thio]-N-methyl-)

• Product Name: 1,2,3-Thiadiazole-4-carboxamide, 5-[(4-chlorophenyl)thio]-N-methyl-
• CAS No: 303151-37-3
• MF: C₁₀H₈ClN₃OS₂
• MW: 285.773017883301
• MDL: MFCD00794729
• CID: 5224068
• Update Time: 2026-03-07

1,2,3-Thiadiazole-4-carboxamide, 5-[(4-chlorophenyl)thio]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-4-carboxamide, 5-[(4-chlorophenyl)thio]-N-methyl-

• MDL： MFCD00794729
• Inchi： 1S/C10H8ClN3OS2/c1-12-9(15)8-10(17-14-13-8)16-7-4-2-6(11)3-5-7/h2-5H,1H3,(H,12,15)
• InChI Key： CJLQQGZXLYNFNX-UHFFFAOYSA-N
• SMILES： S1C(SC2=CC=C(Cl)C=C2)=C(C(NC)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 1,2,3-Thiadiazole-4-carboxamide, 5-[(4-chlorophenyl)thio]-N-methyl-

Introduction to 1,2,3-Thiadiazole-4-carboxamide, 5-[(4-chlorophenyl)thio]-N-methyl- (CAS No. 303151-37-3)

1,2,3-Thiadiazole-4-carboxamide, 5-[(4-chlorophenyl)thio]-N-methyl-, identified by its CAS number 303151-37-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the thiadiazole family, a class of molecules known for their diverse biological activities and utility in drug development. The structural framework of this compound incorporates a thiadiazole core, which is flanked by functional groups that enhance its pharmacological potential. Specifically, the presence of a carboxamide moiety at the 4-position and a thiophenyl group at the 5-position, coupled with an N-methyl substituent, contributes to its unique chemical properties and biological interactions.

The thiadiazole scaffold is a privileged structure in medicinal chemistry due to its ability to modulate various biological pathways. Thiadiazoles are characterized by a five-membered ring containing sulfur and nitrogen atoms, which facilitates hydrogen bonding and interacts with biological targets such as enzymes and receptors. In the case of 1,2,3-Thiadiazole-4-carboxamide, 5-[(4-chlorophenyl)thio]-N-methyl-, the electron-withdrawing nature of the thiadiazole ring enhances the reactivity of adjacent functional groups, making it a versatile intermediate for synthesizing bioactive molecules.

Recent advancements in pharmaceutical research have highlighted the potential of thiadiazole derivatives as scaffolds for developing novel therapeutic agents. Studies have demonstrated that modifications at different positions of the thiadiazole ring can significantly alter its pharmacokinetic and pharmacodynamic profiles. The compound in question, with its specific substitution pattern, has been explored for its potential applications in treating various diseases, including inflammatory disorders and infectious diseases.

The carboxamide group at the 4-position of the thiadiazole ring is particularly noteworthy. Carboxamides are well-known for their ability to form hydrogen bonds with biological targets, which can enhance binding affinity and selectivity. This feature makes 1,2,3-Thiadiazole-4-carboxamide, 5-[(4-chlorophenyl)thio]-N-methyl- a promising candidate for further development as an active pharmaceutical ingredient (API). Additionally, the presence of an N-methyl group can influence the metabolic stability and bioavailability of the compound.

The thiophenyl group at the 5-position adds another layer of complexity to the compound's structure. Thiophenes are aromatic heterocycles that have been extensively studied for their biological activities. They can interact with various biological targets through hydrophobic interactions and π-stacking effects. The chloro substituent on the phenyl ring further modulates these interactions by introducing electron-withdrawing properties. This combination of functional groups makes 1,2,3-Thiadiazole-4-carboxamide, 5-[(4-chlorophenyl)thio]-N-methyl- a structurally diverse molecule with potential therapeutic applications.

Current research in medicinal chemistry has focused on leveraging computational methods to predict the biological activity of thiadiazole derivatives. Virtual screening techniques have been employed to identify lead compounds with high binding affinity to target proteins. The structural features of 1,2,3-Thiadiazole-4-carboxamide, 5-[(4-chlorophenyl)thio]-N-methyl-, particularly its carboxamide and thiophenyl moieties, make it an attractive candidate for such studies. By integrating experimental data with computational models, researchers aim to accelerate the discovery of novel therapeutics.

In vitro studies have begun to unravel the pharmacological profile of this compound. Preliminary experiments suggest that it exhibits inhibitory activity against certain enzymes implicated in inflammatory pathways. The carboxamide group appears to play a crucial role in mediating these interactions by forming hydrogen bonds with key residues in the enzyme active site. Furthermore, the thiophenyl group may contribute to binding through hydrophobic interactions and π-stacking effects.

The synthesis of 1,2,3-Thiadiazole-4-carboxamide, 5-[(4-chlorophenyl)thio]-N-methyl- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the thiadiazole ring followed by functional group transformations such as carboxamide formation and thiophenyl substitution. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

The potential therapeutic applications of this compound are broadening as more research emerges. Initial findings suggest that it may have utility in treating conditions characterized by excessive inflammation or dysregulated immune responses. Additionally, its structural features make it a valuable scaffold for developing antiviral or antibacterial agents. Further preclinical studies are needed to validate these hypotheses and explore additional therapeutic avenues.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in understanding how 1,2,3-Thiadiazole-4-carboxamide, 5-[(4-chlorophenyl)thio]-N-methyl- interacts with biological targets at an atomic level. By predicting binding affinities and identifying key interaction points, researchers can design analogs with improved pharmacological properties. These insights are crucial for guiding experimental efforts and optimizing lead compounds for clinical development.

As our understanding of disease mechanisms evolves，so does our approach to drug development。The integration of traditional organic synthesis with modern computational methods has revolutionized how new drugs are discovered and designed。This compound exemplifies how structural diversity can be leveraged to develop novel therapeutics，and it underscores the importance of interdisciplinary collaboration in advancing pharmaceutical science。